9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one

• IUPAC Name: 6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-2-one
• InChI: InChI=1S/C13H10OS/c14-13-10-4-2-1-3-9(10)5-6-12-11(13)7-8-15-12/h1-4,7-8H,5-6H2
• InChI Key: JAGBUENUSNSSFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(=O)C3=CC=CC=C31
• Molecular Formula: C13H10OS
• DSSTOX Substance ID: DTXSID80354311
• Molecular Weight: 214.28 g/mol
• CAS RN: 1622-55-5

Description

9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one is a chemical compound with the molecular formula C₁₃H₁₀OS. It is a brown semi-solid substance.

Synthesis Analysis

The synthesis of 9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophene-4-one has been described in two different routes. The first route observed the formation of Cannizzaro reaction products. The second route utilized Wittig-Horner reaction conditions to obtain the title compound in good yield.

Molecular Structure Analysis

The molecular structure of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one can be represented by the InChI string: InChI=1S/C13H10OS/c14-13-10-4-2-1-3-9(10)5-6-12-11(13)7-8-15-12/h1-4,7-8H,5-6H2. The compound has a molecular weight of 214.28 g/mol.

Chemical Reactions Analysis

The compound is a crucial drug intermediate and its synthesis involves the application of Wittig-Horner reaction.

Physical And Chemical Properties Analysis

The compound is slightly soluble in chloroform and methanol. It is stored in a -20°C freezer, under an inert atmosphere.

Scientific Research Applications

Application in Pharmaceutical Synthesis

• Summary of the Application: 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one is a crucial drug intermediate. It is used in the synthesis of various drugs due to its tricyclic structure. Tricyclic compounds with two aromatic rings grouped around a central seven-membered ring display various types of biological actions like analgesic, anti-inflammatory, anti-asthmatic, and antidepressants.
• Methods of Application or Experimental Procedures: The synthesis of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one was described by two different routes. The first route observed the formation of Cannizzaro reaction products. The second route utilized Wittig-Horner reaction conditions to obtain the title compound in good yield.
• Results or Outcomes: The synthesis resulted in the successful production of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one. This compound is a key pharmaceutical intermediate and has been used in the synthesis of various drugs.

Application in Organic Optoelectronic Devices

• Summary of the Application: 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one is used in the field of organic optoelectronic devices. These devices include organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs).
• Results or Outcomes: The use of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one in these devices can enhance their performance.

Application in Pharmaceutical Synthesis

• Summary of the Application: 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one is used as an intermediate in the synthesis of a compound named '4-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ylidene)-1-methylpiperidine 2-hydroxysuccinate’.
• Results or Outcomes: The use of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one in these syntheses can lead to the production of various pharmaceutical compounds.

Application in Organic Optoelectronic Devices

• Summary of the Application: 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one is used in the field of organic optoelectronic devices. These devices include organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs).
• Results or Outcomes: The use of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one in these devices can enhance their performance.

Application in Pharmaceutical Synthesis

• Summary of the Application: 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one is used as an intermediate in the synthesis of a compound named '4-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ylidene)-1-methylpiperidine 2-hydroxysuccinate’.
• Results or Outcomes: The use of 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one in these syntheses can lead to the production of various pharmaceutical compounds.